Cas no 5696-09-3 (1,2,4-Oxadiazole-5-ethanamine,N,N-diethyl-3-(1-phenylpropyl)-)

1,2,4-Oxadiazole-5-ethanamine,N,N-diethyl-3-(1-phenylpropyl)- structure
5696-09-3 structure
Product Name:1,2,4-Oxadiazole-5-ethanamine,N,N-diethyl-3-(1-phenylpropyl)-
CAS No:5696-09-3
MF:C17H25N3O
MW:287.39990401268
CID:372227
PubChem ID:8590
Update Time:2025-04-19

1,2,4-Oxadiazole-5-ethanamine,N,N-diethyl-3-(1-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-5-ethanamine,N,N-diethyl-3-(1-phenylpropyl)-
    • diethyl-[2-[3-(1-phenylpropyl)-1,2,4-oxadiazol-5-yl]ethyl]amine;propaxoline;Aerbron;N,N-Diethyl-3-(1-phenylpropyl)-1,2,4-oxadiazole-5-ethan-1-amine;N,N-diethyl-2-[3-(1-phenylpropyl)-1,2,4-oxadiazol-5-yl]ethanamine;5-<2-Diaethylamino-aethyl>-3-<1-phenyl-propyl>-1.2.4-oxadiazol;(+)-Proxazol;
    • 1,2,4-OXADIAZOLE, 5-(2-(DIETHYLAMINO)ETHYL)-3-(.ALPHA.-ETHYLBENZYL)-
    • Proxazole, (-)-
    • (+)-Proxazolo [Italian]
    • (+-)-Proxazolo
    • 1,2,4-OXADIAZOLE, 5-(2-(DIETHYLAMINO)ETHYL)-3-(alpha-ETHYLBENZYL)-, (+-)-
    • 1,2,4-OXADIAZOLE, 5-(2-(DIETHYLAMINO)ETHYL)-3-(alpha-ETHYLBENZYL)-, (+)-
    • Proxazole [USAN:INN]
    • 1,2,4-OXADIAZOLE, 5-(2-(DIETHYLAMINO)ETHYL)-3-(alpha-ETHYLBENZYL)-, (-)-
    • FD72T13M0K
    • N,N-diethyl-3-(1-phenylpropyl)-1,2,4-oxadiazol-5-ethanamin
    • (-)-Proxazole
    • 31363-10-7
    • Q7252832
    • Proxazolum [INN-Latin]
    • 5696-09-3
    • UNII-6MRD2SLE7W
    • 5-(2-(Diethylamino)ethyl)-3-(alpha-ethylbenzyl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole-5-ethanamine, N,N-diethyl-3-(1-phenylpropyl)-, (+)-
    • 6MRD2SLE7W
    • 1,2,4-Oxadiazole-5-ethanamine, N,N-diethyl-3-(1-phenylpropyl)-
    • Proxazol
    • 1,2,4-Oxadiazole-5-ethanamine, N,N-diethyl-3-(1-phenylpropyl)-, (-)-
    • PROXAZOLE [INN]
    • DB13819
    • 1,2,4-OXADIAZOLE, 5-(2-(DIETHYLAMINO)ETHYL)-3-(.ALPHA.-ETHYLBENZYL)-, (+)-
    • 1,2,4-Oxadiazole-5-ethanamine, N,N-diethyl-3-(1-phenylpropyl)-, (+-)-
    • NS00124098
    • BRN 0679871
    • AKOS023249360
    • DTXSID90859261
    • 1H-IMIDAZOL-2-YLMETHANOLHYDROCHLORIDE
    • CHEMBL2106997
    • N,N-diethyl-2-[3-(1-phenylpropyl)-1,2,4-oxadiazol-5-yl]ethanamine
    • Proxazol [INN-Spanish]
    • (+)-5-(2-(Diethylamino)ethyl)-3-(alpha-ethylbenzyl)-1,2,4-oxadiazole
    • Proxazole (USAN/INN)
    • (+-)-Proxazolo [Italian]
    • Proxazolum
    • PROXAZOLE [USAN]
    • (+-)-5-(2-(Diethylamino)ethyl)-3-(alpha-ethylbenzyl)-1,2,4-oxadiazole
    • 31363-08-3
    • D05644
    • (+)-Proxazolo
    • (+-)-Proxazole
    • Prossazolo [DCIT]
    • (+/-)-PROXAZOLE
    • propoxaline
    • Proxazole
    • Proxazole, (+)-
    • PROXAZOLE [MI]
    • 3 alpha-phenylpropyl-5 beta- diethylaminoethyl-1,2,4-oxadiazole
    • CHEBI:135191
    • 31363-09-4
    • (-)-Proxazolo
    • PROXAZOLE [WHO-DD]
    • (-)-5-(2-(Diethylamino)ethyl)-3-(alpha-ethylbenzyl)-1,2,4-oxadiazole
    • UNII-FD72T13M0K
    • 1,2,4-OXADIAZOLE, 5-(2-(DIETHYLAMINO)ETHYL)-3-(.ALPHA.-ETHYLBENZYL)-, (-)-
    • Prossazolo
    • (-)-Proxazolo [Italian]
    • SCHEMBL24319
    • J64JY9AH7H
    • UNII-J64JY9AH7H
    • (+)-Proxazole
    • Inchi: 1S/C17H25N3O/c1-4-15(14-10-8-7-9-11-14)17-18-16(21-19-17)12-13-20(5-2)6-3/h7-11,15H,4-6,12-13H2,1-3H3
    • InChI Key: OLTAWOVKGWWERU-UHFFFAOYSA-N
    • SMILES: O1C(CCN(CC)CC)=NC(C(C2C=CC=CC=2)CC)=N1

Computed Properties

  • Exact Mass: 287.20000
  • Monoisotopic Mass: 287.199762
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.034
  • Boiling Point: bp0.2 132°
  • Flash Point: 200°C
  • Refractive Index: 1.524
  • PSA: 42.16000
  • LogP: 3.49580
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